N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide” is a complex organic compound. It contains a pyrimidin-2-yl group attached to a piperidin-4-yl group, which is further connected to a cinnamamide group .
Molecular Structure Analysis
The molecular structure of “N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide” is likely to be complex due to the presence of multiple functional groups. The molecules are likely connected by N–H…O and N–H…N hydrogen bonds between amine and amide, and amide and pyrimidine atoms .Scientific Research Applications
Chemodivergent Synthesis
N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide: is utilized in chemodivergent synthesis processes. This approach allows for the creation of diverse skeletal structures from the same starting materials, which is particularly valuable in medicinal chemistry. For instance, it can lead to the synthesis of N-(pyridin-2-yl)amides and imidazo[1,2-a]pyridines, compounds with significant biological and therapeutic value .
Anti-Fibrosis Activity
Compounds derived from this chemical structure have shown promising anti-fibrotic activities. In particular, they have been evaluated against immortalized rat hepatic stellate cells, with some derivatives presenting better activities than known anti-fibrotic drugs. This suggests potential for the development of new medications targeting fibrotic diseases .
Bone Formation Agonist
The compound’s derivatives have been identified as agonists for the Wnt β-catenin cellular messaging system, which is crucial for bone formation. This application is particularly relevant for the treatment of bone disorders, as it can potentially increase the bone formation rate .
Anti-Tubercular Agents
Derivatives of N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide have been designed and synthesized for their anti-tubercular activity. These compounds have been evaluated against Mycobacterium tuberculosis, indicating their potential as potent anti-tubercular agents .
Future Directions
The future directions for research on “N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide” could involve further exploration of its synthesis, chemical reactions, and potential biological activities. Given the wide range of activities exhibited by similar compounds, it may be of interest to investigate its potential applications in pharmaceuticals .
Mechanism of Action
Target of Action
The primary target of N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide is tyrosine kinases . Tyrosine kinases are enzymes that can transfer a phosphate group from ATP to a protein in a cell, a process known as phosphorylation. This phosphorylation can activate or deactivate many cellular processes and pathways, influencing cell differentiation, division, metabolism, and communication .
Mode of Action
N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide interacts with its targets, the tyrosine kinases, by specifically binding to an inactive Abelson tyrosine kinase domain characteristic for this gene . This binding occurs through numerous hydrogen bonds, hydrophobic C–H…π and π…π interactions . The compound forms infinite H-bonded chains through its amide, amine, and pyrimidine groups .
Biochemical Pathways
The interaction of N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide with tyrosine kinases affects various biochemical pathways. By inhibiting the activity of tyrosine kinases, it can disrupt the phosphorylation process, leading to changes in the activation state of many proteins and influencing numerous cellular processes .
Result of Action
The molecular and cellular effects of N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide’s action are primarily related to its inhibitory effect on tyrosine kinases. By inhibiting these enzymes, it can influence a wide range of cellular processes, potentially leading to changes in cell behavior .
properties
IUPAC Name |
(E)-3-phenyl-N-[(1-pyrimidin-2-ylpiperidin-4-yl)methyl]prop-2-enamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H22N4O/c24-18(8-7-16-5-2-1-3-6-16)22-15-17-9-13-23(14-10-17)19-20-11-4-12-21-19/h1-8,11-12,17H,9-10,13-15H2,(H,22,24)/b8-7+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IJAPYWYZANBXKB-BQYQJAHWSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CNC(=O)C=CC2=CC=CC=C2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1CN(CCC1CNC(=O)/C=C/C2=CC=CC=C2)C3=NC=CC=N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H22N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
322.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-((1-(pyrimidin-2-yl)piperidin-4-yl)methyl)cinnamamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.